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Cefadroxil-d4 (Major) Cefadroxil-d4 (Major)
Brand Name: Vulcanchem
CAS No.: 1426174-38-0
VCID: VC0022171
InChI: InChI=1S/C16H17N3O5S.H2O/c1-7-6-25-15-11(14(22)19(15)12(7)16(23)24)18-13(21)10(17)8-2-4-9(20)5-3-8;/h2-5,10-11,15,20H,6,17H2,1H3,(H,18,21)(H,23,24);1H2/t10-,11-,15-;/m1./s1/i2D,3D,4D,5D;
SMILES: CC1=C(N2C(C(C2=O)NC(=O)C(C3=CC=C(C=C3)O)N)SC1)C(=O)O.O
Molecular Formula: C16H19N3O6S
Molecular Weight: 385.427

Cefadroxil-d4 (Major)

CAS No.: 1426174-38-0

Reference Standards

VCID: VC0022171

Molecular Formula: C16H19N3O6S

Molecular Weight: 385.427

Cefadroxil-d4 (Major) - 1426174-38-0

CAS No. 1426174-38-0
Product Name Cefadroxil-d4 (Major)
Molecular Formula C16H19N3O6S
Molecular Weight 385.427
IUPAC Name (6R,7R)-7-[[(2R)-2-amino-2-(2,3,5,6-tetradeuterio-4-hydroxyphenyl)acetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;hydrate
Standard InChI InChI=1S/C16H17N3O5S.H2O/c1-7-6-25-15-11(14(22)19(15)12(7)16(23)24)18-13(21)10(17)8-2-4-9(20)5-3-8;/h2-5,10-11,15,20H,6,17H2,1H3,(H,18,21)(H,23,24);1H2/t10-,11-,15-;/m1./s1/i2D,3D,4D,5D;
Standard InChIKey NBFNMSULHIODTC-AUTKPGNWSA-N
SMILES CC1=C(N2C(C(C2=O)NC(=O)C(C3=CC=C(C=C3)O)N)SC1)C(=O)O.O
Synonyms (6R,7R)-7-[[(2R)-Amino-(4-hydroxyphenyl-d4)acetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid Monohydrate; p-Hydroxycephalexine-d4 Monohydrate; BL-S578-d4; MJF-11567-3-d4; Baxan-d4;
PubChem Compound 45038585
Last Modified Nov 11 2021
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